4-[4-(Benzyloxy)phenyl]-5-(2-furyl)-4H-1,2,4-triazole-3-thiol
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Description
“4-[4-(Benzyloxy)phenyl]-5-(2-furyl)-4H-1,2,4-triazole-3-thiol” is a chemical compound with the CAS Number: 306936-84-5 . It has a molecular weight of 349.41 . The IUPAC name for this compound is 4-[4-(benzyloxy)phenyl]-5-(2-furyl)-4H-1,2,4-triazol-3-yl hydrosulfide .
Molecular Structure Analysis
The InChI code for this compound is 1S/C19H15N3O2S/c25-19-21-20-18 (17-7-4-12-23-17)22 (19)15-8-10-16 (11-9-15)24-13-14-5-2-1-3-6-14/h1-12H,13H2, (H,21,25) . This code provides a detailed description of the molecule’s structure.Physical And Chemical Properties Analysis
The compound has a molecular weight of 349.41 . More detailed physical and chemical properties such as melting point, boiling point, and density were not found in the available resources.Scientific Research Applications
- Triazoles are used in the synthesis of various drugs due to their versatility and wide range of biological activities .
- They have significant biological properties including antimicrobial, antiviral, antitubercular, anticancer, anticonvulsant, analgesic, antioxidant, anti-inflammatory, and antidepressant activities .
- For instance, triazoles serve as core structures in antifungal agents such as fluconazole and itraconazole. These agents inhibit the fungal enzyme responsible for the biosynthesis of ergosterol, an essential component of the fungal cell membrane .
- Other triazole-based drugs include antibacterials, antivirals, and anticancer agents .
- Triazoles have been utilised successfully as corrosion inhibitors in radiators and cooling systems because they make excellent ligands for iron and other metals .
Pharmaceutical Chemistry
Agrochemicals
Materials Research
Corrosion Inhibitors
Organocatalysis
Materials Science
- Triazoles are widely utilized in medicinal chemistry for drug discovery .
- They have the ability to mimic the peptide bond, interact with biological targets and enhance bioavailability .
- Triazoles and their derivatives have significant biological properties including antimicrobial, antiviral, antitubercular, anticancer, anticonvulsant, analgesic, antioxidant, anti-inflammatory, and antidepressant activities .
- They are also important in organocatalysis .
- Triazoles are also found in agrochemicals .
- They are used in the synthesis of various pesticides and fungicides .
- Triazoles are used in the synthesis of dyes and polymers .
- They are used in the synthesis of various materials due to their ability to form stable structures .
- Triazoles have been utilised successfully as corrosion inhibitors in radiators and cooling systems .
- They make excellent ligands for iron and other metals .
- Triazoles serve as core structures in antifungal agents such as fluconazole, itraconazole, voriconazole, posaconazole, efinaconazole .
- These agents inhibit the fungal enzyme responsible for the biosynthesis of ergosterol, an essential component of the fungal cell membrane .
Medicinal Chemistry
Agrochemicals
Dyes and Polymers
Corrosion Inhibitors
Antifungal Agents
Antibacterial, Antiviral, and Anticancer Agents
properties
IUPAC Name |
3-(furan-2-yl)-4-(4-phenylmethoxyphenyl)-1H-1,2,4-triazole-5-thione |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H15N3O2S/c25-19-21-20-18(17-7-4-12-23-17)22(19)15-8-10-16(11-9-15)24-13-14-5-2-1-3-6-14/h1-12H,13H2,(H,21,25) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QXDIZBGNNXNFHG-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)COC2=CC=C(C=C2)N3C(=NNC3=S)C4=CC=CO4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H15N3O2S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80370753 |
Source
|
Record name | 4-[4-(Benzyloxy)phenyl]-5-(furan-2-yl)-2,4-dihydro-3H-1,2,4-triazole-3-thione | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80370753 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
349.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-[4-(Benzyloxy)phenyl]-5-(2-furyl)-4H-1,2,4-triazole-3-thiol | |
CAS RN |
306936-84-5 |
Source
|
Record name | 4-[4-(Benzyloxy)phenyl]-5-(furan-2-yl)-2,4-dihydro-3H-1,2,4-triazole-3-thione | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80370753 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-[4-(benzyloxy)phenyl]-5-(furan-2-yl)-4H-1,2,4-triazole-3-thiol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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